Cas no 1805140-65-1 (2-Cyano-3,6-dimethylphenylacetic acid)

• Product Name: 2-Cyano-3,6-dimethylphenylacetic acid
• CAS No: 1805140-65-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5006160
• Update Time: 2025-05-22

2-Cyano-3,6-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,6-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-4-8(2)10(6-12)9(7)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： FMLRTLYZMJKVOV-UHFFFAOYSA-N
• SMILES： OC(CC1C(C#N)=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3,6-dimethylphenylacetic acid

2-Cyano-3,6-Dimethylphenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1805140-65-1, commonly referred to as 2-Cyano-3,6-Dimethylphenylacetic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in research.

2-Cyano-3,6-Dimethylphenylacetic Acid is an aromatic compound characterized by a phenyl ring substituted with cyano and methyl groups. The presence of the cyano group (-CN) at the 2-position and methyl groups (-CH₃) at the 3 and 6 positions imparts distinctive electronic and steric properties to the molecule. This structure makes it a versatile building block for synthesizing more complex molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of 2-Cyano-3,6-Dimethylphenylacetic Acid involves multi-step organic reactions. One common approach includes the cyanation of a suitably substituted phenylacetic acid derivative. Researchers have optimized these reactions to achieve higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. Such advancements underscore the importance of continuous innovation in synthetic methodologies.

One of the most promising applications of 2-Cyano-3,6-Dimethylphenylacetic Acid lies in its use as an intermediate in pharmaceutical chemistry. Its ability to act as a precursor for bioactive molecules has been extensively explored. A recent study conducted by scientists at the University of California revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for developing novel drugs targeting chronic inflammatory diseases.

Beyond pharmaceuticals, 2-Cyano-3,6-Dimethylphenylacetic Acid has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at Stanford University have investigated its potential as a component in organic light-emitting diodes (OLEDs). Their findings indicate that incorporating this compound into OLED structures enhances device efficiency and stability, paving the way for its use in next-generation display technologies.

Recent advancements in computational chemistry have further expanded our understanding of 2-Cyano-3,6-Dimethylphenylacetic Acid's properties. Using density functional theory (DFT), scientists have modeled its electronic structure and reactivity under various conditions. These computational studies provide valuable insights into its behavior during chemical reactions, enabling more precise predictions for its application in diverse fields.

In conclusion, 2-Cyano-3,6-Dimethylphenylacetic Acid (CAS No. 1805140-65-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.